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Cat. No.: B128106
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Abstract

This technical guide provides a comprehensive overview of the environmental fate and
behavior of the herbicide terbacil. Terbacil is a selective herbicide used for the control of a
wide range of annual and perennial weeds in various agricultural and non-crop settings.
Understanding its persistence, mobility, and degradation pathways in the environment is crucial
for assessing its potential ecological impact. This document synthesizes key data on its
physicochemical properties, degradation kinetics in soil and water, mobility characteristics, and
ecotoxicological effects. Detailed experimental protocols based on standardized guidelines are
provided, along with visual representations of its degradation pathway and typical experimental
workflows to facilitate a deeper understanding for researchers and environmental scientists.

Physicochemical Properties of Terbacil

The environmental behavior of a pesticide is fundamentally influenced by its physicochemical
properties. Terbacil is a colorless, crystalline solid.[1] A summary of its key properties is
presented in Table 1. Its moderate water solubility and low affinity for soil adsorption suggest a
potential for mobility in the environment.[2][3] The low vapor pressure and Henry's Law
constant indicate that volatilization is not a significant dissipation route.[2]
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Property

Value

Reference

Chemical Name

5-Chloro-3-(1,1-
dimethylethyl)-6-methyl-
2,4(1H,3H)-pyrimidinedione

[1]141[5]

CAS Number 5902-51-2 [4]
Molecular Formula CoH13CIN202 [1][5]
Molecular Weight 216.67 g/mol [5]

Water Solubility

710 mg/L at 25 °C

[2]

Vapor Pressure

4.7 x 10-7 mm Hg at 29.5 °C

[2]

Log Kow (Octanol-Water

Partition Coefficient)

1.89

[2]

Log Koc (Soil Organic Carbon-

Water Partitioning Coefficient)

1.64-1.93

[2]

Henry's Law Constant

2.7 X 1071° gtm-m3/mole

[2]

pKa

Not available

Melting Point

175-177 °C

[2]

Environmental Fate and Behavior
Degradation in Soil

Terbacil is considered persistent in the soil environment.[2] Its degradation is primarily
mediated by microbial activity, though the process is slow.[2]

2.1.1. Aerobic Soil Metabolism

Under aerobic conditions, terbacil degrades slowly. Laboratory studies have reported aerobic
soil half-lives to be as long as 653 days.[2] The rate of degradation is influenced by soil type,
moisture, and temperature.

2.1.2. Anaerobic Soil Metabolism
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In the absence of oxygen, the degradation of terbacil is somewhat faster than in aerobic
conditions, with a reported half-life of 235 days.[2]

2.1.3. Field Dissipation

Field studies have demonstrated the persistence of terbacil under real-world conditions.
Reported field dissipation half-lives range from 204 to 252 days, depending on the soil
characteristics.[2] For instance, half-lives of 204 days on silty clay soil, 212 days on silt loam
soil, and 252 days on sandy loam soil have been observed.[2]

A summary of terbacil's degradation half-lives in soil is presented in Table 2.

Degradation ] Soil
Half-life (days) . Reference
Pathway TypelConditions
Aerobic Soil
) 653 Laboratory study [2]
Metabolism

Anaerobic Soil

Metabolism 235 Laboratory study [2]
Field Dissipation 204 Silty clay soil [2]
Field Dissipation 212 Silt loam soll [2]
Field Dissipation 252 Sandy loam soil [2]
Photodegradation on )

122 Surface soll [2]

Soil

Mobility in Soil

Terbacil exhibits a low affinity for adsorption to soil particles, which, combined with its
moderate water solubility, makes it mobile in the soil profile.[2][3] This mobility creates a
potential for leaching into groundwater, particularly in sandy or coarse-textured soils with low
organic matter content.[2] Laboratory column leaching studies have shown that terbacil can
readily move through the soil, with the parent compound and several degradates being
detected in the leachate.[3] Field studies have detected terbacil at depths of up to 45 to 50 cm
in the soil.[2]
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Degradation in Aquatic Systems
2.3.1. Hydrolysis

Terbacil is stable to abiotic hydrolysis across a wide range of pH values.[2]
2.3.2. Photodegradation

In water, terbacil is susceptible to slow photodegradation. The photolytic half-life in surface
water under natural sunlight has been reported to be 29 days.[3] The presence of
photosensitizers like methylene blue or riboflavin can accelerate this process.[3]

Degradation Pathway

The degradation of terbacil in the environment proceeds through several transformation
products. Key metabolites that have been identified include 3-t-butyl-5-chloro-6-
hydroxymethyluracil, 6-chloro-2,3-dihydro-7-(hydroxymethyl)-3,3-dimethyl-5H-oxazolo[3,2-
a]pyrimidin-5-one, t-butylurea, and 3-t-butyl-6-methyluracil.[3] The proposed degradation
pathway involves hydroxylation of the methyl group, cyclization, and cleavage of the uracil ring.

3-tert-butyl-5-chloro-6-
hydroxymethyluracil

Hydroxylation

(cgJJe_;tgﬂlzog) Dechlorination 3-t-butyl-6-methyluracil

6-chloro-2,3-dihydro-7-(hydroxymethyl)-
3,3-dimethyl-5H-oxazolo[3,2-a]pyrimidin-5-one

Further Degradation
Products (e.g., CO2)

4

Click to download full resolution via product page

Caption: Proposed degradation pathway of terbacil in the environment.

Ecotoxicity
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Terbacil generally exhibits low to moderate toxicity to aquatic and terrestrial organisms. A

summary of ecotoxicity data is presented in Table 3.

Organism . . Value (mg/L or
Species Endpoint Reference
Group mg/kg)
) Rainbow trout
Fish
(Oncorhynchus 96-hr LCso 46.2 [6]
(Freshwater) )
mykiss)
Bluegill sunfish
(Lepomis 96-hr LCso 102.9 [6]
macrochirus)
Rainbow trout
(Oncorhynchus 21-day NOEC 1.2 [2]
myKkiss)
Aquatic ]
Daphnia magna 48-hr ECso >65 2]
Invertebrates
Daphnia magna 21-day NOEC 0.05 [2]
Green algae
] i . 72-hr ECso
Aquatic Plants (Pseudokirchneri -
(Growth)

ella subcapitata)

Bobwhite quail

Birds (Colinus Acute Oral LDso >2250 mg/kg [6]
virginianus)

Mallard duck )
8-day Dietary

(Anas >56,000 ppm [6]
LCso

platyrhynchos)
Honey bee (Apis  Acute Contact )

Bees ] Nontoxic [6]
mellifera) LDso

Experimental Protocols
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The following sections outline the general methodologies for key environmental fate and
ecotoxicity studies for a pesticide like terbacil, based on standard international guidelines.

Aerobic and Anaerobic Soil Metabolism (OECD 307)

This study aims to determine the rate and pathway of degradation of terbacil in soil under both
aerobic and anaerobic conditions.

o Test System: At least three different soil types with varying textures, organic carbon content,
and pH are used.

o Test Substance: *C-labeled terbacil is typically used to trace the parent compound and its
metabolites.

o Application: The test substance is applied to the soil at a rate equivalent to the maximum
recommended field application rate.

e |ncubation:

o Aerobic: Soil samples are maintained at a constant temperature (e.g., 20-25 °C) and
moisture content (e.g., 40-60% of maximum water holding capacity) in the dark. A
continuous flow of carbon dioxide-free, humidified air is passed through the incubation
vessels.

o Anaerobic: After an initial aerobic phase to allow for microbial activity to establish, the soil
is flooded with water and the headspace is purged with an inert gas (e.g., nitrogen) to
create anaerobic conditions.

e Sampling and Analysis: Soil samples are collected at various time intervals. Samples are
extracted using appropriate solvents (e.g., acetonitrile, methanol). The extracts are analyzed
by High-Performance Liquid Chromatography (HPLC) with radiometric detection to quantify
terbacil and its transformation products. Identification of metabolites is typically performed
using Liquid Chromatography-Mass Spectrometry (LC-MS/MS). Evolved #CO:z is trapped to
determine the extent of mineralization.
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Start: Prepare Soil Samples

(Apply 14C-Terbacil)
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Collect Soil Samples
at Intervals

(Solvent Extraction)

HPLC-Radiometric Detection
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'

Determine Degradation Rate
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Caption: General workflow for an aerobic/anaerobic soil metabolism study.

Adsorption/Desorption Batch Equilibrium (OECD 106)
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This study determines the extent to which terbacil partitions between the soil and water
phases.

o Test System: A minimum of five different soil types with a range of physicochemical
properties are used.

e Procedure:

o Adsorption: Known concentrations of terbacil in a 0.01 M CaCl: solution are added to soil
samples in centrifuge tubes. The slurries are agitated for a defined period (e.g., 24 hours)
at a constant temperature to reach equilibrium.

o Desorption: After the adsorption phase, the supernatant is removed, and a fresh CaClz
solution is added to the soil. The slurries are agitated again to determine the release of the
adsorbed terbacil.

e Analysis: The concentration of terbacil in the aqueous phase is measured by HPLC or LC-
MS/MS. The amount adsorbed to the soil is calculated by the difference between the initial
and equilibrium concentrations in solution.

o Data Interpretation: The adsorption data are fitted to the Freundlich equation to determine
the adsorption coefficient (K_f) and the soil organic carbon-water partitioning coefficient
(KOC).

Aquatic Toxicity Testing
4.3.1. Fish Acute Toxicity Test (OECD 203)
e Test Organism: Rainbow trout (Oncorhynchus mykiss) or another standard fish species.

o Test Conditions: Fish are exposed to a range of terbacil concentrations in a static or semi-
static system for 96 hours.

o Endpoint: Mortality is recorded at 24, 48, 72, and 96 hours. The LCso (lethal concentration for
50% of the test organisms) is calculated.

4.3.2. Daphnia sp. Acute Immobilisation Test (OECD 202)
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o Test Organism:Daphnia magna.
o Test Conditions: Daphnids are exposed to various concentrations of terbacil for 48 hours.

o Endpoint: Immobilisation (inability to swim) is observed at 24 and 48 hours. The ECso
(effective concentration for 50% of the daphnids) is determined.

4.3.3. Algal Growth Inhibition Test (OECD 201)
o Test Organism: A freshwater green alga, such as Pseudokirchneriella subcapitata.

o Test Conditions: Exponentially growing algal cultures are exposed to a series of terbacil
concentrations for 72 hours under continuous illumination and constant temperature.

» Endpoint: Algal growth is measured by cell counts or a surrogate parameter like
fluorescence. The ECso for growth rate inhibition and yield are calculated.

Terrestrial Plant Toxicity Testing

4.4.1. Seedling Emergence and Seedling Growth Test (OECD 208)

o Test System: Seeds of several monocotyledonous and dicotyledonous plant species are
sown in soil treated with terbacil.

» Application: Terbacil is either incorporated into the soil or sprayed onto the soil surface.

o Endpoints: Seedling emergence is recorded, and after a specified growth period (e.g., 14-21
days), shoot height and shoot dry weight are measured. The ECso and NOEC (No Observed
Effect Concentration) for these parameters are determined.

4.4.2. Vegetative Vigour Test (OECD 227)
o Test System: Young, established plants of various species are treated with terbacil.
o Application: Terbacil is applied as a spray to the foliage.

o Endpoints: Visual assessment of phytotoxicity, plant height, and shoot dry weight are
measured after a defined period. The ERso (effective rate causing a 50% reduction in a
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parameter) and NOER (No Observed Effect Rate) are calculated.

Conclusion

Terbacil is a persistent and mobile herbicide in the environment. Its slow degradation in soll
and potential for leaching are key considerations in its environmental risk assessment. While it
exhibits low to moderate acute toxicity to many non-target organisms, its herbicidal properties
can impact non-target terrestrial and aquatic plants. The information and protocols provided in
this guide offer a comprehensive resource for researchers and professionals involved in the
study and assessment of terbacil's environmental fate and effects. A thorough understanding
of these aspects is essential for the responsible management and use of this herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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